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Compound of Interest

Compound Name: Bismuth titanate

L  Get Quote

Cat. No.: B577264

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for bismuth titanate
powders, drawing from established safety data sheets and technical resources. It is intended to
equip laboratory personnel with the knowledge to manage this material safely in a research
and development environment.

Section 1: Material Identification and Properties

Bismuth titanate is an inorganic compound of bismuth, titanium, and oxygen. It exists in
various stoichiometries, including BiaTizO12, Bi12TiOz0, and BizTi207.[1] It is typically
encountered as a light yellow, odorless, solid powder that does not mix with water.[2][3]

Physical and Chemical Properties:

Property

Value

Physical State

Solid Powder[2][3]

Appearance Light yellow[3][4]

Odor Odorless|[3]

Solubility Does not mix with water[2]

Stability Stable under normal conditions[2][3]
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Section 2: Hazard Identification and Health Effects

Bismuth titanate is considered a hazardous substance according to OSHA 29 CFR
1910.1200.[2] The primary routes of exposure are inhalation, ingestion, and contact with skin
and eyes.[5]

Acute Health Effects:

o Eye Contact: Direct contact may cause transient discomfort, tearing, or redness, similar to
windburn. Slight abrasive damage is also possible.[2]

o Skin Contact: Not expected to cause significant skin irritation. However, good hygiene
practices are essential to minimize exposure.[2] Open cuts or abraded skin should not be
exposed.[2]

 Inhalation: Not considered to be an irritant to the respiratory tract. However, exposure should
be minimized through appropriate control measures.[2] Inhaling dust may lead to irritation of
the respiratory system.[5]

 Ingestion: Not classified as harmful by ingestion due to limited gastro-intestinal absorption.[2]
Insoluble bismuth compounds typically do not cause acute toxic effects when ingested and
are excreted in the feces.[2]

Chronic Health Effects:

» Prolonged or repeated exposure to high dust concentrations may lead to pneumoconiosis, a
lung condition caused by the accumulation of dust in the lungs.[2]

o Chronic bismuth poisoning can result in decreased appetite, weakness, rheumatic pain,
diarrhea, fever, foul breath, and inflammation of the gums and skin. A "bismuth line" (a blue
line on the gums) may persist even after exposure has stopped.[2]

e Long-term exposure to titanium compounds may cause lung scarring and chronic bronchitis.

[2]
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Section 3: Exposure Controls and Personal
Protection

To ensure the safety of personnel, appropriate engineering controls and personal protective
equipment (PPE) must be utilized when handling bismuth titanate powders.

Occupational Exposure Limits:

While there are no specific occupational exposure limits established for bismuth titanate, the
limits for "Particulates Not Otherwise Regulated” (PNOR) or "Particles (Insoluble or Poorly
Soluble) Not Otherwise Specified" (PNOS) are applicable.

Jurisdiction Limit Type Value (mg/m?3)
US - Wyoming Respirable fraction 5

US - Tennessee Respirable fraction 5

US - California Respirable fraction 5

US - Oregon Total Dust 10

US - Oregon Respirable Fraction 5

US - Michigan Respirable dust 5

Canada - Prince Edward )
Inhalable particles 10
Island

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably in a fume hood, to maintain
airborne concentrations below exposure limits.[6][7]

» Provide appropriate exhaust ventilation at places where dust is formed.[8]
Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or chemical goggles are required.[2][6]
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e Hand Protection: Use suitable gloves, such as polychloroprene, nitrile rubber, butyl rubber, or
fluorinated rubber.[2] Gloves should be inspected for wear and degradation before use.[2]

» Skin and Body Protection: Wear a lab coat, protective work clothing, and closed-toe shoes.

[6]1°]

o Respiratory Protection: If dust is generated, a NIOSH-approved dust respirator should be
worn.[6][8] In situations with potential for uncontrolled release or unknown exposure levels, a
positive-pressure air-supplied respirator may be necessary.[5]

Section 4: Handling and Storage

Handling:

Avoid all personal contact, including inhalation of dust.[2]

Wear appropriate protective clothing and equipment.[2]

Wash hands thoroughly after handling.[6][9]

Do not eat, drink, or smoke in work areas.[6][9]

Avoid the formation of dust.[3]

Do not blow dust off clothing or skin with compressed air.[6][9]

Storage:

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated place.[2][3][6]
o Keep containers securely sealed and clearly labeled.[2]

o Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[5]

Section 5: First Aid and Emergency Procedures

First Aid Measures:
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 Inhalation: Remove the individual to fresh air. If irritation or discomfort persists, seek medical
attention.[2]

» Skin Contact: Flush the affected skin and hair with running water and soap if available. Seek
medical attention if irritation occurs.[2]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. If irritation continues, seek medical attention.[2][3]

 Ingestion: Clean the mouth with water and then drink plenty of water. First aid is not
generally required, but if in doubt, contact a poison information center or a doctor.[2][3]

Firefighting Measures:

o Bismuth titanate powder is not combustible.[2] Use extinguishing media suitable for the
surrounding fire.[2]

o Decomposition during a fire may produce toxic metal oxide fumes.[2]
» Firefighters should wear self-contained breathing apparatus and full protective gear.[3][9]
Accidental Release Measures:

e Minor Spills: Clean up spills immediately. Avoid breathing dust and contact with skin and
eyes.[2]

» Major Spills: Alert emergency responders. Advise personnel in the area of the hazard. Wear
breathing apparatus and protective gloves.[2]

e Cleanup: Sweep up or vacuum the spilled material and place it into a suitable, labeled
container for disposal.[3][8] Avoid actions that generate dust.[3]

Section 6: Experimental Protocols

While specific experimental protocols for toxicity testing of bismuth titanate are not readily
available, the following outlines a general methodology for the safe handling of the powder
during common laboratory procedures.
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General Protocol for Handling Bismuth Titanate Powder:

e Preparation:

o Ensure the work area (e.g., fume hood) is clean and uncluttered.

o Verify that all necessary PPE is available and in good condition.

o Place a disposable bench cover in the work area to facilitate cleanup.

e Weighing and Transfer:

o Perform all weighing and transfer operations within a fume hood or a ventilated balance
enclosure to minimize dust dispersion.

o Use anti-static weighing dishes to prevent powder from clinging.

o Carefully scoop or pour the powder to avoid creating airborne dust.

o Close the primary container immediately after use.

» Dispersion/Mixing:

o When creating solutions or mixtures, add the powder to the liquid slowly to prevent
splashing and dust formation.

o If using sonication or high-shear mixing, ensure the vessel is covered to contain any
aerosols.

o Cleanup:

o Wipe down all surfaces with a damp cloth or towel to collect any residual powder.

o Dispose of all contaminated materials (gloves, bench covers, wipes) in a sealed bag and
then into the appropriate solid waste container.

o Wash hands thoroughly with soap and water after the procedure is complete.
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Section 7: Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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